4-ethoxy-3-methyl-N-4-pyridinylbenzenesulfonamide
Description
Synthesis Analysis
The synthesis of compounds related to 4-ethoxy-3-methyl-N-4-pyridinylbenzenesulfonamide involves several chemical transformations, including chlorination, ammonolysis, and condensation steps. A process improvement for the synthesis of a closely related compound, 4-[(3-Methylphenyl)amino]-3-pyridinesulfonamide, was reported by using 4-hydroxy-3-pyridinesulfuric acid as a raw material, achieving a total yield of 75% (Zhang, 2006).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds exhibits significant diversity, including various crystalline forms and conformational polymorphisms. For example, different crystalline forms of 4-amino-N-2-pyridinylbenzenesulfonamide (a related compound) have been characterized by X-ray crystallography, revealing distinct molecular conformations and supramolecular architectures (Bar & Bernstein, 1985).
Chemical Reactions and Properties
Sulfonamide compounds undergo various chemical reactions, including aminohalogenation and rearrangements. For instance, the synthesis of (Z)-N-(4-Bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide involved an aminohalogenation reaction, showcasing the compound's reactivity and potential for generating diverse molecular structures (Zhang, Shi-jie, Hu, Wei-Xiao, 2010).
properties
IUPAC Name |
4-ethoxy-3-methyl-N-pyridin-4-ylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S/c1-3-19-14-5-4-13(10-11(14)2)20(17,18)16-12-6-8-15-9-7-12/h4-10H,3H2,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORBLYYHQAZEYEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=NC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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